N-(2,5-difluorophenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-1-(1,1-dioxothiolan-3-yl)-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C22H18F2N4O3S2/c1-12-20-15(22(29)26-17-9-13(23)4-5-16(17)24)10-18(19-3-2-7-32-19)25-21(20)28(27-12)14-6-8-33(30,31)11-14/h2-5,7,9-10,14H,6,8,11H2,1H3,(H,26,29)
• InChI Key: BSBLLBOYXFHPIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NC4=C(C=CC(=C4)F)F)C5CCS(=O)(=O)C5
• Molecular Formula: C22H18F2N4O3S2
• Molecular Weight: 488.5 g/mol

Description

N-(2,5-difluorophenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C22H18F2N4O3S2 and its molecular weight is 488.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Thiophenylhydrazonoacetates in Heterocyclic Synthesis : This study describes the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards different nitrogen nucleophiles to yield a variety of heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine derivatives. These compounds demonstrate the versatility of thiophenyl compounds in constructing complex heterocyclic structures, which could be relevant for the synthesis and application of the compound (Mohareb et al., 2004).

Pyrazolopyrimidines as Anticancer Agents : Research on novel pyrazolopyrimidine derivatives has shown promising anticancer and anti-5-lipoxygenase activities. The synthesis of these compounds involves the condensation of carboxamide with aromatic aldehydes, suggesting the potential for the chemical compound to serve as a precursor or active agent in medicinal chemistry (Rahmouni et al., 2016).

Antimicrobial and Antifungal Activities

Antitubercular and Antibacterial Activities : A series of N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives were synthesized and screened for their antitubercular and antibacterial activities, highlighting the potential for similar fluorophenyl compounds in therapeutic applications (Bodige et al., 2020).

Synthesis and Antifungal Activity : Synthesized N-(substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives exhibited moderate antifungal activities against several phytopathogenic fungi. This suggests the potential application of the compound for developing antifungal agents (Wu et al., 2012).